Cas no 91129-95-2 (Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate)

Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with an amino group and a pyrimidine ring. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmacologically active molecules. The presence of both amino and ester functional groups enhances its reactivity, enabling further derivatization for the development of targeted compounds. Its pyrimidine moiety contributes to potential binding interactions in medicinal chemistry, making it valuable for drug discovery. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its well-defined structure and functional group compatibility make it a useful building block for heterocyclic chemistry research.

Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate structure

91129-95-2 structure

Product Name:Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate

CAS No:91129-95-2

MF:C₁₀H₁₁N₅O₂

MW:233.226640939713

MDL:MFCD02691657

CID:94867

PubChem ID:2337348

Update Time:2025-06-08

Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate
- Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylat
- ethyl 5-amino-1-pyrimidin-2-ylpyrazole-4-carboxylate
- DTXSID40368156
- AS-76735
- CS1188
- AMY5790
- SCHEMBL10557411
- EN300-104550
- MFCD02691657
- FT-0744456
- 91129-95-2
- ethyl5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate
- Oprea1_221840
- J-521091
- ethyl 5-amino-1-pyrimidin-2-yl-pyrazole-4-carboxylate
- AKOS005840288
- AC-31200
- SR-01000025652-1
- Z56761516
- PB34045
- SR-01000025652
- CS-0053675
- DB-078910
- ETHYL 5-AMINO-1-(PYRIMIDIN-2-YL)PYRAZOLE-4-CARBOXYLATE
- MDL： MFCD02691657
- Inchi： 1S/C10H11N5O2/c1-2-17-9(16)7-6-14-15(8(7)11)10-12-4-3-5-13-10/h3-6H,2,11H2,1H3
- InChI Key： NUJVQPYZCUMBML-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NN(C2N=CC=CN=2)C=1N)=O

Computed Properties

Exact Mass: 233.091
Monoisotopic Mass: 233.091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.9A^2
XLogP3: 0.9

Experimental Properties

Density: 1.44
Boiling Point: 471.8±48.0 °C at 760 mmHg
Flash Point: 239.1±29.6 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate Pricemore >>

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abcr	AB452357-	Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate, 95%; .	91129-95-2	95%		€174.30	2023-02-18
abcr	AB452357-250 mg	Ethyl 5-amino-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylate, 95%; .	91129-95-2	95%	250MG	€174.30	2023-07-18
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